Cas no 1084-12-4 (N-(5-Bromopyridin-3-yl)benzenesulfonamide)

• Product Name: N-(5-Bromopyridin-3-yl)benzenesulfonamide
• CAS No: 1084-12-4
• MF: C₁₁H₉BrN₂O₂S
• MW: 313.170360326767
• MDL: MFCD17169878
• CID: 1035210
• PubChem ID: 57843412
• Update Time: 2025-07-02

N-(5-Bromopyridin-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromopyridin-3-yl)benzenesulfonamide
• N-(5-bromo-3-pyridinyl)Benzenesulfonamide
• N-(5-Bromopyridin-3-yl)benzenesulfomide
• AK129659
• KB-56050
• N-(5-bromo-pyridin-3-yl)-benzenesulfonamide
• RL00364
• SureCN791411
• AKOS016014388
• XLJAZXQDSCVIJT-UHFFFAOYSA-N
• A850422
• EN300-26106382
• J-523105
• DTXSID60728112
• MFCD17169878
• CS-0270220
• N-(5-Bromo-3-pyridyl)benzenesulfonamide
• 1084-12-4
• SCHEMBL791411
• FT-0706851
• Z1521728289
• G45896
• DB-059755

• MDL： MFCD17169878
• Inchi： 1S/C11H9BrN2O2S/c12-9-6-10(8-13-7-9)14-17(15,16)11-4-2-1-3-5-11/h1-8,14H
• InChI Key： XLJAZXQDSCVIJT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 311.95681g/mol
• Monoisotopic Mass: 311.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 433.4±55.0 °C at 760 mmHg
• Flash Point: 215.9±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(5-Bromopyridin-3-yl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-Bromopyridin-3-yl)benzenesulfonamide

Recent Advances in the Study of N-(5-Bromopyridin-3-yl)benzenesulfonamide (CAS: 1084-12-4) in Chemical Biology and Pharmaceutical Research

N-(5-Bromopyridin-3-yl)benzenesulfonamide (CAS: 1084-12-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its bromopyridine moiety, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the role of N-(5-Bromopyridin-3-yl)benzenesulfonamide in kinase inhibition. Kinases are critical targets in cancer therapy, and this compound has demonstrated selective inhibition against several tyrosine kinases, including those involved in tumor proliferation and metastasis. Structural-activity relationship (SAR) studies have revealed that the bromine atom at the 5-position of the pyridine ring enhances binding affinity to the kinase active site, while the benzenesulfonamide group contributes to the compound's stability and solubility.

In addition to its anticancer potential, recent investigations have highlighted the antimicrobial properties of N-(5-Bromopyridin-3-yl)benzenesulfonamide. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics, especially in the face of rising antibiotic resistance.

The synthesis of N-(5-Bromopyridin-3-yl)benzenesulfonamide has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, with improved yields and purity. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been explored to minimize environmental impact and reduce production costs. These developments are crucial for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of N-(5-Bromopyridin-3-yl)benzenesulfonamide as a therapeutic agent. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed through comprehensive in vivo studies. However, the compound's unique structural features and versatile biological activities make it a valuable scaffold for future drug discovery efforts. Ongoing research aims to optimize its properties and explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, N-(5-Bromopyridin-3-yl)benzenesulfonamide (CAS: 1084-12-4) represents a compelling area of study in chemical biology and pharmaceutical research. Its dual role as a kinase inhibitor and antimicrobial agent, coupled with advances in synthetic chemistry, positions it as a promising candidate for further development. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.